Cas no 2229405-77-8 (1-1-(3-methyl-2-nitrophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-methyl-2-nitrophenyl)cyclopropylethan-1-ol
• CAS No: 2229405-77-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5979338
• PubChem ID: 165715652
• Update Time: 2025-05-22

1-1-(3-methyl-2-nitrophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methyl-2-nitrophenyl)cyclopropylethan-1-ol
• 1-[1-(3-methyl-2-nitrophenyl)cyclopropyl]ethan-1-ol
• 2229405-77-8
• EN300-1800166

• Inchi： 1S/C12H15NO3/c1-8-4-3-5-10(11(8)13(15)16)12(6-7-12)9(2)14/h3-5,9,14H,6-7H2,1-2H3
• InChI Key： WXRWLISTAHHVID-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC=C(C)C=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-1-(3-methyl-2-nitrophenyl)cyclopropylethan-1-ol

1-1-(3-Methyl-2-Nitrophenyl)cyclopropylethan-1-ol: A Comprehensive Overview

The compound 1-1-(3-Methyl-2-Nitrophenyl)cyclopropylethan-1-ol (CAS No. 2229405-77-8) is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. The molecule's structure, comprising a cyclopropane ring fused with a substituted phenol group, endows it with distinctive reactivity and functionality.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, particularly for their ability to modulate biological activities through unique stereochemical interactions. The 3-methyl substitution on the phenyl ring introduces additional electronic effects, enhancing the compound's stability and reactivity under specific conditions. Furthermore, the nitro group at the 2-position of the phenyl ring contributes to the molecule's redox properties, making it a promising candidate for applications in electron transfer processes and energy storage systems.

One of the most notable advancements involving this compound is its role in the development of novel antimicrobial agents. Researchers have demonstrated that 1-1-(3-Methyl-2-Nitrophenyl)cyclopropylethan-1-ol exhibits potent activity against a wide range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways critical for microbial survival. The compound's selectivity towards pathogenic organisms over human cells makes it a compelling lead for future drug development.

In the realm of materials science, this compound has been explored as a precursor for synthesizing advanced polymers and nanomaterials. Its cyclopropane ring serves as a versatile building block for constructing materials with tailored mechanical and electronic properties. For instance, recent experiments have shown that derivatives of this compound can be used to create high-strength, lightweight polymers suitable for aerospace applications.

The synthesis of 1-1-(3-Methyl-2-Nitrophenyl)cyclopropylethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring via [2+1] cycloaddition reactions and subsequent functionalization to introduce the nitro and methyl substituents. The optimization of these steps has significantly improved yield and purity, making large-scale production more feasible.

From an environmental perspective, this compound has been studied for its biodegradation characteristics under various conditions. Research indicates that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This property is crucial for ensuring the sustainability of processes involving this compound.

In conclusion, 1-1-(3-Methyl-2-Nitrophenyl)cyclopropylethan-1-ol (CAS No. 2229405-77-8) stands out as a versatile and promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.